Cas no 624-91-9 (Nitrous acid, methylester)

Methyl nitrite,English Name: methyl nitrite branch son Formula: CH3O-NOIt is colorless under normal temperature and pressure\Odorless gas.melting point-17℃.boiling point-12℃.densityd150.991g/cm3.Nitrous acid will be released from easy water interpretation.Its vapor can form explosive mixture with air.Easily exposed to sunlight or heatdecomposition,Danger of explosion.Obtained by reacting methanol with sodium nitrite in the presence of nitric acid.Used for the preparation of vasodilators and other drugs and explosives in organic synthesis.

Nitrous acid, methylester structure

Product Name:Nitrous acid, methylester

CAS No:624-91-9

Molecular Formula:CH₃NO₂

Molecular Weight:61.04002

CID:504195

Nitrous acid, methylester Properties

Names and Identifiers

- Nitrous acid, methylester
- EINECS 210-870-5
- Methylester kyseliny dusite
- Methylester kyseliny dusite [Czech]
- Methylnitrite (6CI)
- Methyl nitrite
- +Expand

Computed Properties

Exact Mass: 61.01640
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Heavy Atom Count: 4
Complexity: 20
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.31420
PSA: 38.66000
Refractive Index: 1.3418 (estimate)
Boiling Point: -12 ºC
Melting Point: -16 ºC
Flash Point: -74.0±11.5 ºC,
Solubility: Soluble (390 g/l) (25 º C),
Color/Form: Colorless gas [1]
Solubility: Soluble in ethanol \ ether [7]
Density: 0.991 g/cm3

Nitrous acid, methylester Related Literature

1. The photochemistry of nitrates, nitrites and nitro-compounds. II

C. H. Purkis,H. W. Thompson Trans. Faraday Soc. 1936 32 1466
2. An anomaly found in the thermal conductivity of methyl nitrite

P. G. Wright,Peter Gray Trans. Faraday Soc. 1961 57 657
3. 591. The pyrolysis of methyl nitrite

L. Phillips J. Chem. Soc. 1961 3082
4. Lyman α photolysis of solid nitromethane (CH3NO2) and D3-nitromethane (CD3NO2) – untangling the reaction mechanisms involved in the decomposition of model energetic materials

Pavlo Maksyutenko,Lloyd G. Muzangwa,Brant M. Jones,Ralf I. Kaiser Phys. Chem. Chem. Phys. 2015 17 7514
5. 687. The thermodynamic functions of methyl nitrite and the potential barrier to free rotation

Peter Gray,M. W. T. Pratt J. Chem. Soc. 1958 3403
6. Reaction between methanol and nitrogen dioxide. Part 1.—Low-temperature reaction and the thermodynamic constants of methyl nitrite

R. Silverwood,J. H. Thomas Trans. Faraday Soc. 1967 63 2476
7. The first bis-cyanoxime: synthesis and properties of a new versatile and accessible polydentate bifunctional building block for coordination and supramolecular chemistry

Carl Cheadle,Nikolay Gerasimchuk,Charles L. Barnes,Sergiy I. Tyukhtenko,Svitlana Silchenko Dalton Trans. 2013 42 4931
8. Recent advances in the routes and catalysts for ethanol synthesis from syngas

Guangbo Liu,Guohui Yang,Xiaobo Peng,Jinhu Wu,Noritatsu Tsubaki Chem. Soc. Rev. 2022 51 5606
9. Photolysis of nitroso-compounds. Part IV. 1-Chloro-1-nitrosocyclohexane and other geminal chloro-nitroso-compounds

Brian G. Gowenlock,Josef Pfab,Günther Kresze J. Chem. Soc. Perkin Trans. 2 1974 511
10. Reaction kinetics and mechanism of CH4-SCR on Ru–In/H-SSZ-13

Jun Yang,Yupeng Chang,Guangjun Wu,Weili Dai,Naijia Guan,Landong Li Catal. Sci. Technol. 2020 10 6025